Butyl 2-((N-(4-pyridylcarbonylamino)carbamoyl)amino)acetate
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Description
Butyl 2-((N-(4-pyridylcarbonylamino)carbamoyl)amino)acetate is a useful research compound. Its molecular formula is C13H18N4O4 and its molecular weight is 294.311. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Catalysis
Substituent Effects in Gas-phase Pyrolysis : A study explored the kinetics of gas-phase pyrolysis of compounds similar to Butyl 2-((N-(4-pyridylcarbonylamino)carbamoyl)amino)acetate, revealing insights into the reactivities and decomposition mechanisms. This research highlights the anchimeric assistance of amino substituents and suggests an ion-pair type mechanism during elimination processes (Al-Awadi, Elnagdi, Kaul, & Chuchani, 2000).
Copper-Catalyzed Carboamination : Copper-catalyzed carboamination of alkenes offers an efficient pathway to synthesize γ-Amino butyric acid (GABA) derivatives, demonstrating the compound's relevance in creating core structures of GABA derivatives from alkenes. This application is significant for neurodegenerative disease treatment (Zhu, Wang, Ge, Li, Zhang, & Bao, 2017).
Synthesis of α-amino Acids : The reaction of N-acylamino-2-bromoacetes with various reagents leads to α-amino acid derivatives, indicating the potential of this compound derivatives in amino acid synthesis. This process involves the use of t-butyl protection for converting into free amino acids, showing its utility in producing biologically relevant molecules (Bretschneider, Miltz, Münster, & Steglich, 1988).
Chemical Reactions and Mechanisms
Neighboring Group Participation : The study on pyrolysis kinetics of phenylaminobutyl acetates provides insights into the chemical behavior and decomposition products of similar compounds, highlighting the role of amino substituents in anchimeric assistance and suggesting a back-side displacement mechanism (Chuchani, Al-Awadi, Domnguez, Rotinov, Herize, & Kaul, 2000).
C-N Bond Formation via Transition Metal Catalysis : This application demonstrates the versatility of similar compounds in facilitating C-N bond formation, a fundamental process in organic synthesis and drug development. The study showcases the potential for creating complex organic molecules through transition metal-catalyzed reactions (Tamaru & Kimura, 1997).
Properties
IUPAC Name |
butyl 2-[(pyridine-4-carbonylamino)carbamoylamino]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4O4/c1-2-3-8-21-11(18)9-15-13(20)17-16-12(19)10-4-6-14-7-5-10/h4-7H,2-3,8-9H2,1H3,(H,16,19)(H2,15,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZTLURQLVJAIJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)CNC(=O)NNC(=O)C1=CC=NC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.